Cas no 1782211-36-2 (tert-butyl 2-(1-aminopropan-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(1-aminopropan-2-yl)piperidine-1-carboxylate
• CAS No: 1782211-36-2
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5941451
• PubChem ID: 82664404
• Update Time: 2025-06-12

tert-butyl 2-(1-aminopropan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-aminopropan-2-yl)piperidine-1-carboxylate
• 1782211-36-2
• EN300-1893090

• Inchi： 1S/C13H26N2O2/c1-10(9-14)11-7-5-6-8-15(11)12(16)17-13(2,3)4/h10-11H,5-9,14H2,1-4H3
• InChI Key： NMQGHFMVIXKUJA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C(C)CN)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 2-(1-aminopropan-2-yl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(1-aminopropan-2-yl)piperidine-1-carboxylate (CAS No. 1782211-36-2)

tert-butyl 2-(1-aminopropan-2-yl)piperidine-1-carboxylate, with the CAS number 1782211-36-2, is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal intermediates in the development of bioactive molecules. Its unique structure, featuring a tert-butyl carbamate group and an amine functionality, makes it a versatile building block for drug discovery and medicinal chemistry applications.

The growing interest in piperidine-based compounds stems from their prevalence in FDA-approved drugs and their role in targeting central nervous system (CNS) disorders. Researchers frequently search for "piperidine derivatives in drug discovery" or "tert-butyl protection in organic synthesis," highlighting the relevance of this compound. The tert-butyl 2-(1-aminopropan-2-yl)piperidine-1-carboxylate is particularly valuable for its stability under various reaction conditions, making it a preferred choice for N-Boc protection strategies.

In the context of trending topics, the compound aligns with the increasing demand for sustainable synthetic methodologies and green chemistry. Questions like "How to optimize piperidine synthesis?" or "Best practices for amine protection" are commonly explored in academic and industrial forums. The CAS 1782211-36-2 compound addresses these concerns by offering a balance between reactivity and environmental considerations, as it can be employed in catalytic processes with minimal waste generation.

From a structural perspective, the tert-butyl 2-(1-aminopropan-2-yl)piperidine-1-carboxylate exhibits a chiral center, which is critical for enantioselective synthesis. This feature resonates with searches such as "chiral piperidine applications" and "asymmetric synthesis techniques." The compound's ability to serve as a precursor for pharmacologically active molecules further underscores its importance in modern organic chemistry. Its compatibility with cross-coupling reactions and reductive amination protocols enhances its utility in diverse synthetic pathways.

Another area of interest is the compound's role in peptide mimetics and small molecule inhibitors. With the rise of personalized medicine, queries like "piperidine scaffolds in oncology" or "tert-butyl carbamate in protease inhibitors" are gaining traction. The CAS 1782211-36-2 derivative is often cited in patents and publications for its contribution to the design of novel therapeutics, particularly in the fields of neurodegenerative diseases and infectious disease research.

Quality control and analytical characterization are also pivotal for this compound. Researchers frequently inquire about "HPLC methods for piperidine analysis" or "NMR spectra of tert-butyl-protected amines." The tert-butyl 2-(1-aminopropan-2-yl)piperidine-1-carboxylate is typically characterized using advanced techniques such as mass spectrometry and X-ray crystallography, ensuring high purity and reproducibility for critical applications.

In summary, tert-butyl 2-(1-aminopropan-2-yl)piperidine-1-carboxylate (CAS 1782211-36-2) is a multifaceted compound with broad implications in pharmaceutical and synthetic chemistry. Its alignment with current research trends, such as green synthesis and chiral drug development, positions it as a key player in advancing scientific innovation. By addressing common search queries and industry needs, this overview highlights the compound's significance while adhering to SEO-friendly and reader-centric principles.